4-acetyl-N-(2-{[2,2'-bithiophene]-5-yl}ethyl)benzene-1-sulfonamide

• IUPAC Name: 4-acetyl-N-[2-(5-thiophen-2-ylthiophen-2-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C18H17NO3S3/c1-13(20)14-4-7-16(8-5-14)25(21,22)19-11-10-15-6-9-18(24-15)17-3-2-12-23-17/h2-9,12,19H,10-11H2,1H3
• InChI Key: RROVGAOIEHKUPQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)S(=O)(=O)NCCC2=CC=C(S2)C3=CC=CS3
• Molecular Formula: C18H17NO3S3
• Molecular Weight: 391.5 g/mol

Description

The compound “4-acetyl-N-(2-{[2,2’-bithiophene]-5-yl}ethyl)benzene-1-sulfonamide” is a sulfonamide derivative. Sulfonamides are an important group of synthetic antimicrobial agents that contain the sulfonamide group. They have a weak activity against bacteria responsible for typhoid fever, diphtheria, and subacute bacterial endocarditis.

Synthesis Analysis

The synthesis of sulfonamide derivatives involves several steps. The resulting 4-acetamidobenzenesulfanyl chloride is treated with ammonia to replace the chlorine with an amino group and affords 4-acetamidobenzenesulfonamide. The subsequent hydrolysis of the sulfonamide produces the sulfanilamide.

Molecular Structure Analysis

The molecular structure of sulfonamide derivatives is characterized by a benzene ring fused with a pyrrole ring to form a bicyclic structure with a nitrogen atom as the major component. The sulfonamide analogs of indole usually referred to as sulfa medicines have recently been produced and exhibit strong antimicrobial actions.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of sulfonamide derivatives include coupling, double bond migration in allylic systems, and various types of cycloaddition and dihydroamination. These reactions have been used for the synthesis of novel bithiophene derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of sulfonamide derivatives can vary widely. For example, the melting point of indole, a related compound, is around 52 °C, while its boiling point is around 253 °C.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

• . These reactions allow the introduction of acyl groups onto aromatic rings, making it valuable for the synthesis of natural products, pharmaceuticals, and agrochemicals.

Mechanism of Action

Sulfonamides, as antimetabolites, compete with para-aminobenzoic acid (PABA) for incorporation into folic acid. This action of sulfonamides illustrates the principle of selective toxicity where some difference between mammal cells and bacterial cells is exploited.

Safety and Hazards

As with any chemical compound, safety and hazards associated with sulfonamide derivatives depend on the specific compound and its intended use. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific information.

Future Directions

Sulfonamide derivatives continue to be an area of active research, with new structures being synthesized and their potential applications being explored. For example, they have been gaining a lot of interest due to their physiological activity which includes antibacterial, anticonvulsant, antifungal, antimalarial, antidiabetic, antidepressant, anticancer, and antimicrobial properties.